N-[(4-chlorophenyl)methyl]-2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)acetamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-(3-cyano-4,6-dimethyl-2-oxopyridin-1-yl)acetamide
• InChI: InChI=1S/C17H16ClN3O2/c1-11-7-12(2)21(17(23)15(11)8-19)10-16(22)20-9-13-3-5-14(18)6-4-13/h3-7H,9-10H2,1-2H3,(H,20,22)
• InChI Key: XKDWSKMTVAFHHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1CC(=O)NCC2=CC=C(C=C2)Cl)C#N)C
• Molecular Formula: C17H16ClN3O2
• Molecular Weight: 329.8 g/mol

Description

The compound you mentioned seems to be a complex organic molecule. It contains a pyridine ring, which is a basic heterocyclic aromatic ring present in many important compounds, including azines and the vitamins niacin and pyridoxine.

Molecular Structure Analysis

The molecular structure of similar compounds is usually confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental).

Chemical Reactions Analysis

The chemical reactions involving similar compounds can be quite diverse, depending on the functional groups present in the molecule.

Mechanism of Action

The mechanism of action of such compounds can vary widely depending on their biological target. Some similar compounds have shown promising antimicrobial and anticancer activities.

Future Directions

The future directions in the study of such compounds could involve exploring their potential biological activities, optimizing their synthesis, and investigating their mechanism of action.